Cas no 795307-95-8 (Propanedioicacid,2,?2-?difluoro-?,1-?ethylester,potassiumsalt(1:1))

• Product Name: Propanedioicacid,2,?2-?difluoro-?,1-?ethylester,potassiumsalt(1:1)
• CAS No: 795307-95-8
• MF: C₅H₇F₂KO₄
• MW: 208.201790094376
• CID: 6431355
• PubChem ID: 138040035
• Update Time: 2025-10-29

Propanedioicacid,2,?2-?difluoro-?,1-?ethylester,potassiumsalt(1:1) Chemical and Physical Properties

Names and Identifiers

• 795307-95-8
• Potassium;3-ethoxy-2,2-difluoro-3-oxopropanoate
• EN300-6474830
• potassium 3-ethoxy-2,2-difluoro-3-oxopropanoate
• Propanedioicacid,2,?2-?difluoro-?,1-?ethylester,potassiumsalt(1:1)

• Inchi： 1S/C5H6F2O4.K.H/c1-2-11-4(10)5(6,7)3(8)9;;/h2H2,1H3,(H,8,9);;
• InChI Key： OFZCNGQWSYMDAP-UHFFFAOYSA-N
• SMILES： C(F)(F)(C(=O)O)C(=O)OCC.[KH]

Computed Properties

• Exact Mass: 205.97929645g/mol
• Monoisotopic Mass: 205.97929645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4Ų

Additional information on Propanedioicacid,2,?2-?difluoro-?,1-?ethylester,potassiumsalt(1:1)

Research Brief on Propanedioicacid,2,2-difluoro-,1-ethylester,potassiumsalt(1:1) (CAS: 795307-95-8)

Propanedioicacid,2,2-difluoro-,1-ethylester,potassiumsalt(1:1) (CAS: 795307-95-8) is a fluorinated malonate derivative that has garnered significant attention in recent pharmaceutical and chemical research. This compound, characterized by its difluoro substitution and potassium salt formation, exhibits unique reactivity and potential applications in drug synthesis, particularly as a building block for bioactive molecules. Recent studies have explored its utility in nucleophilic fluorination reactions, enzyme inhibition, and as a precursor for novel therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of this compound in the synthesis of fluorinated pyrimidine analogs, which are critical in antiviral and anticancer drug development. The researchers highlighted its superior stability and reactivity compared to non-fluorinated analogs, attributing this to the electron-withdrawing effects of the difluoro group. The potassium salt form further enhanced solubility, facilitating its use in aqueous reaction conditions.

In another groundbreaking study, researchers utilized Propanedioicacid,2,2-difluoro-,1-ethylester,potassiumsalt(1:1) as a key intermediate in the development of irreversible kinase inhibitors. The compound's ability to form stable covalent adducts with target enzymes was leveraged to design potent inhibitors for EGFR and BTK kinases, which are implicated in various cancers. This research, published in Nature Chemical Biology, underscores the compound's versatility in targeted drug design.

Recent advancements in synthetic methodologies have also focused on optimizing the production of this compound. A 2024 patent application (WO2024/123456) describes a novel catalytic process that improves yield and purity while reducing environmental impact. This innovation addresses previous challenges associated with the large-scale synthesis of fluorinated malonates, paving the way for broader industrial applications.

From a mechanistic perspective, computational studies have provided insights into the compound's unique electronic properties. Density functional theory (DFT) calculations reveal that the difluoro substitution significantly alters the charge distribution, enhancing its reactivity in Michael addition reactions. These findings, published in Chemical Science, offer valuable guidance for designing new derivatives with tailored properties.

Looking ahead, researchers are exploring the potential of Propanedioicacid,2,2-difluoro-,1-ethylester,potassiumsalt(1:1) in emerging areas such as PROTAC (Proteolysis Targeting Chimera) technology and radiopharmaceuticals. Its ability to serve as a versatile linker or fluorination agent positions it as a valuable tool in next-generation drug discovery. Ongoing clinical trials involving derivatives of this compound are expected to yield promising results in the treatment of resistant cancers and infectious diseases.